Cas no 433920-96-8 (2-fluoro-4-(pyrimidin-2-yl)benzaldehyde)

• Product Name: 2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
• CAS No: 433920-96-8
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 928933
• PubChem ID: 22630782
• Update Time: 2025-04-19

2-fluoro-4-(pyrimidin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(pyrimidin-2-yl)benzaldehyde
• 2-fluoro-4-pyrimidin-2-ylbenzaldehyde
• 433920-96-8
• UPCCKZGEKVVLHM-UHFFFAOYSA-N
• 2-fluoro-4-(2-pyrimidinyl)benzaldehyde
• SCHEMBL6657527
• DTXSID20627117

• Inchi： 1S/C11H7FN2O/c12-10-6-8(2-3-9(10)7-15)11-13-4-1-5-14-11/h1-7H
• InChI Key： UPCCKZGEKVVLHM-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C2N=CC=CN=2)=C1

Computed Properties

• Exact Mass: 202.05400
• Monoisotopic Mass: 202.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 2.09520